![molecular formula C16H13FN2O B7468618 1-[(4-Fluorophenyl)methyl]-3-methylquinoxalin-2-one](/img/structure/B7468618.png)
1-[(4-Fluorophenyl)methyl]-3-methylquinoxalin-2-one
Overview
Description
1-[(4-Fluorophenyl)methyl]-3-methylquinoxalin-2-one is a chemical compound that has gained significant attention in recent years due to its potential applications in scientific research. This compound is a quinoxaline derivative that has been shown to exhibit a range of biochemical and physiological effects, making it a promising candidate for use in various research fields.
Mechanism of Action
The mechanism of action of 1-[(4-Fluorophenyl)methyl]-3-methylquinoxalin-2-one is not fully understood. However, it has been shown to interact with glutamate receptors, specifically the N-methyl-D-aspartate (NMDA) receptor. It is believed that the compound acts as a competitive antagonist of the NMDA receptor, which is involved in the regulation of synaptic plasticity and memory formation.
Biochemical and Physiological Effects:
1-[(4-Fluorophenyl)methyl]-3-methylquinoxalin-2-one has been shown to exhibit a range of biochemical and physiological effects. It has been shown to have antioxidant and anti-inflammatory properties, which may make it a promising candidate for use in the treatment of various diseases. Additionally, it has been shown to affect the activity of glutamate receptors, which are involved in a range of physiological processes, including synaptic plasticity and memory formation.
Advantages and Limitations for Lab Experiments
One advantage of using 1-[(4-Fluorophenyl)methyl]-3-methylquinoxalin-2-one in lab experiments is its unique properties. It has been shown to exhibit a range of biochemical and physiological effects, making it a promising candidate for use in various research fields. However, one limitation of using this compound is its potential toxicity. It is important to use caution when handling this compound, as it may pose a risk to human health.
Future Directions
There are numerous future directions for research involving 1-[(4-Fluorophenyl)methyl]-3-methylquinoxalin-2-one. One potential direction is the further study of its effects on glutamate receptors, specifically the NMDA receptor. Additionally, it may be useful to investigate the compound's potential applications in the treatment of various diseases, such as Alzheimer's disease and Parkinson's disease. Further research is also needed to determine the compound's potential toxicity and safety for use in humans.
Conclusion:
1-[(4-Fluorophenyl)methyl]-3-methylquinoxalin-2-one is a promising compound that has gained significant attention in recent years due to its potential applications in scientific research. It has been shown to exhibit a range of biochemical and physiological effects, making it a promising candidate for use in various research fields. Further research is needed to fully understand its mechanism of action and potential applications in the treatment of various diseases.
Synthesis Methods
The synthesis of 1-[(4-Fluorophenyl)methyl]-3-methylquinoxalin-2-one involves the reaction of 4-fluorobenzylamine with 3-methylquinoxalin-2,1,3(4H)-trione in the presence of a base. The reaction proceeds through nucleophilic substitution of the carbonyl group of the quinoxalinone with the amine group of the 4-fluorobenzylamine. The resulting product is then purified using column chromatography to obtain 1-[(4-Fluorophenyl)methyl]-3-methylquinoxalin-2-one.
Scientific Research Applications
1-[(4-Fluorophenyl)methyl]-3-methylquinoxalin-2-one has been used in various scientific research applications due to its unique properties. It has been shown to exhibit antioxidant and anti-inflammatory properties, making it a promising candidate for use in the treatment of various diseases. Additionally, it has been shown to have potential applications in the field of neuroscience, where it has been used to study the role of glutamate receptors in synaptic plasticity.
properties
IUPAC Name |
1-[(4-fluorophenyl)methyl]-3-methylquinoxalin-2-one |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H13FN2O/c1-11-16(20)19(10-12-6-8-13(17)9-7-12)15-5-3-2-4-14(15)18-11/h2-9H,10H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
RCZMFSLLFYEJEE-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NC2=CC=CC=C2N(C1=O)CC3=CC=C(C=C3)F |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H13FN2O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
268.28 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-[(4-Fluorophenyl)methyl]-3-methylquinoxalin-2-one | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![1,3-dimethyl-N-[4-(4-methylphenyl)-1,3-thiazol-2-yl]-2-oxobenzimidazole-5-sulfonamide](/img/structure/B7468535.png)
![[1-(methylcarbamoylamino)-1-oxopropan-2-yl] (4Z)-4-(furan-2-ylmethylidene)-2,3-dihydro-1H-acridine-9-carboxylate](/img/structure/B7468559.png)
![[2-[4-(4-Bromophenyl)sulfanylanilino]-2-oxoethyl] 3-aminopyrazine-2-carboxylate](/img/structure/B7468560.png)
![[2-(3-Chloro-4-methylanilino)-2-oxoethyl] 9,10-dioxoanthracene-1-carboxylate](/img/structure/B7468568.png)
![2-[[2-(1,3-dioxoisoindol-2-yl)acetyl]amino]-N-(2-methoxy-5-methylphenyl)acetamide](/img/structure/B7468570.png)
![[2-(2,3-Dihydro-1,4-benzodioxin-6-yl)-2-oxoethyl] 9,10-dioxoanthracene-1-carboxylate](/img/structure/B7468574.png)
![1-Methyl-4-[(4-methyl-1-naphthyl)sulfonyl]piperazine](/img/structure/B7468583.png)
![2-Hydroxy-4-[(6-methyl-2-oxo-1,3-dihydrobenzimidazol-5-yl)sulfonylamino]benzoic acid](/img/structure/B7468585.png)
![3-[2-(3,4-Difluorophenyl)-2-oxoethyl]-1,3-diazaspiro[4.4]nonane-2,4-dione](/img/structure/B7468594.png)
![ethyl N-[2-[4-oxo-3-(4-phenoxyphenyl)quinazolin-2-yl]sulfanylacetyl]carbamate](/img/structure/B7468606.png)
![1-(1,4-Dioxa-8-azaspiro[4.5]decan-8-yl)pentan-1-one](/img/structure/B7468612.png)
![1-(1,4-Dioxa-8-azaspiro[4.5]decan-8-yl)-3-methylbutan-1-one](/img/structure/B7468617.png)
![methyl 4-[(E)-[(3E)-2-(1-cyano-2-ethoxy-2-oxoethylidene)-3-[(4-methoxycarbonylphenyl)methylidene]cyclopentylidene]methyl]benzoate](/img/structure/B7468626.png)